2,3,4-Trimethoxyhippuric acid

• Molecular Formula: C12H15NO6
• Molecular Weight: 269.25 g/mol
• IUPAC Name: 2-[(2,3,4-trimethoxybenzoyl)amino]acetic acid
• InChI: InChI=1S/C12H15NO6/c1-17-8-5-4-7(10(18-2)11(8)19-3)12(16)13-6-9(14)15/h4-5H,6H2,1-3H3,(H,13,16)(H,14,15)
• InChI Key: WIGPKROUXMWBRT-UHFFFAOYSA-N
• SMILES: COC1=C(C(=C(C=C1)C(=O)NCC(=O)O)OC)OC

Description

2,3,4-Trimethoxyhippuric acid (TMHA) is a metabolite of the psychoactive drug mescaline. It is a naturally occurring compound that has been found in the urine of humans who have consumed mescaline. TMHA has been studied for its potential therapeutic applications and its mechanism of action.

Mechanism of Action

The exact mechanism of action of 2,3,4-Trimethoxyhippuric acid is not fully understood. It is thought to act on the serotonin system in the brain, which is involved in regulating mood, anxiety, and other functions. This compound may also have other effects on neurotransmitters and receptors in the brain.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in animal models. It has been found to increase levels of serotonin and dopamine in the brain, which are important neurotransmitters involved in regulating mood and other functions. This compound has also been shown to have antioxidant and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One advantage of using 2,3,4-Trimethoxyhippuric acid in lab experiments is that it is a naturally occurring compound that can be easily synthesized from mescaline. This makes it a useful tool for studying the effects of mescaline and related compounds. However, one limitation is that this compound is not widely available and may be difficult to obtain for some researchers.

Future Directions

There are several potential future directions for research on 2,3,4-Trimethoxyhippuric acid. One area of interest is its potential use as a therapeutic agent for depression, anxiety, and addiction. Further studies are needed to determine its efficacy and safety in humans. Another area of interest is its potential use as a biomarker for mescaline use. More research is needed to determine the sensitivity and specificity of this compound as a biomarker. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and its effects on neurotransmitters and receptors in the brain.

Synthesis Methods

2,3,4-Trimethoxyhippuric acid can be synthesized from mescaline by adding a methyl group to the nitrogen atom and then oxidizing the resulting compound. The reaction can be carried out using various reagents and solvents, such as potassium permanganate and acetic acid.

Scientific Research Applications

2,3,4-Trimethoxyhippuric acid has been studied for its potential therapeutic applications in the treatment of various disorders, including depression, anxiety, and addiction. It has been shown to have antidepressant and anxiolytic effects in animal models. This compound has also been studied for its potential use as a biomarker for mescaline use.